Cas no 2228445-00-7 (4-chloro-2-methoxypyridine-3-carbothioamide)

• Product Name: 4-chloro-2-methoxypyridine-3-carbothioamide
• CAS No: 2228445-00-7
• MF: C₇H₇ClN₂OS
• MW: 202.661278963089
• CID: 6326933
• PubChem ID: 165754610
• Update Time: 2025-10-28

4-chloro-2-methoxypyridine-3-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-methoxypyridine-3-carbothioamide
• 2228445-00-7
• EN300-1986097

• Inchi： 1S/C7H7ClN2OS/c1-11-7-5(6(9)12)4(8)2-3-10-7/h2-3H,1H3,(H2,9,12)
• InChI Key： YFONQKAUOPQFIP-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1C(N)=S)OC

Computed Properties

• Exact Mass: 201.9967617g/mol
• Monoisotopic Mass: 201.9967617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 80.2Ų

Additional information on 4-chloro-2-methoxypyridine-3-carbothioamide

Introduction to 4-chloro-2-methoxypyridine-3-carbothioamide (CAS No: 2228445-00-7)

4-chloro-2-methoxypyridine-3-carbothioamide, identified by the Chemical Abstracts Service Number (CAS No) 2228445-00-7, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic thioamide derivative has garnered attention due to its versatile structural framework, which makes it a valuable scaffold for the development of novel bioactive molecules. The presence of both chloro and methoxy substituents on the pyridine ring, coupled with the thioamide functionality at the third position, endows this compound with unique electronic and steric properties that are highly conducive to further chemical manipulation and biological evaluation.

The compound’s structure is particularly intriguing from a synthetic chemistry perspective. The pyridine core is a well-documented pharmacophore in medicinal chemistry, frequently incorporated into drugs targeting various therapeutic pathways. The chloro group at the 4-position and the methoxy group at the 2-position serve as key handles for further functionalization, enabling chemists to explore a wide array of derivatives through nucleophilic aromatic substitution, metal-catalyzed cross-coupling reactions, or other transition-metal-mediated transformations. Moreover, the thioamide moiety (-C(=S)NH₂) introduces both sulfur and nitrogen atoms into the molecular structure, which can be exploited for hydrogen bonding interactions or as sites for further derivatization, enhancing the compound’s potential as a lead molecule.

In recent years, there has been a surge in interest regarding pyridine-based thioamides due to their demonstrated efficacy in modulating biological processes. For instance, studies have highlighted the role of pyridine-thioamide derivatives in inhibiting enzymes such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are pivotal in regulating inflammatory responses and cell cycle progression, respectively. The compound 4-chloro-2-methoxypyridine-3-carbothioamide (CAS No: 2228445-00-7) is no exception and has been explored in several preclinical studies as a potential scaffold for developing kinase inhibitors.

One of the most compelling aspects of this compound is its potential application in oncology research. Kinase inhibitors represent a major class of anticancer drugs, and modifications to their structure can significantly impact their potency and selectivity. The chloro and methoxy substituents on the pyridine ring provide opportunities for tuning electronic properties and steric hindrance around the binding pocket of target kinases. Furthermore, the thioamide group can be further functionalized to enhance binding affinity or to introduce additional molecular recognition features. For example, replacing the hydrogen atom on the thioamide with an alkyl or aryl group could alter hydrophobic interactions or introduce new hydrogen bonding capabilities.

Recent advances in computational chemistry have also facilitated the rational design of derivatives based on 4-chloro-2-methoxypyridine-3-carbothioamide (CAS No: 2228445-00-7). Molecular docking simulations have been employed to predict how different substituents might interact with target proteins, allowing researchers to prioritize which derivatives are most likely to exhibit desirable biological activity. This approach has already led to several promising candidates that are being advanced into more detailed pharmacological testing. Additionally, virtual screening techniques have enabled high-throughput identification of compounds that may complement or enhance the activity of 4-chloro-2-methoxypyridine-3-carbothioamide, potentially leading to synergistic effects when used in combination therapies.

The agrochemical sector has also shown interest in this class of compounds due to their potential as intermediates in the synthesis of novel pesticides and herbicides. Pyridine-thioamides can exhibit herbicidal activity by interfering with essential plant enzymes involved in growth regulation or nutrient uptake. The structural features of 4-chloro-2-methoxypyridine-3-carbothioamide (CAS No: 2228445-00-7) make it an attractive candidate for such applications, as modifications to its core structure could lead to compounds with improved efficacy against specific weed species while maintaining environmental safety.

In conclusion, 4-chloro-2-methoxypyridine-3-carbothioamide (CAS No: 2228445-00-7) represents a versatile and promising compound with applications spanning pharmaceuticals and agrochemicals. Its unique structural attributes provide ample opportunities for further chemical exploration and biological evaluation. As research continues to uncover new therapeutic targets and sustainable agricultural solutions, compounds like this will undoubtedly play a crucial role in shaping future developments in these fields.